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Get Quote

Fundamental Chemical Profiles

The table below summarizes the basic identities and properties of allyl glycidyl ether (AGE) and two other

common glycidyl ethers for context.

Property
Allyl Glycidyl Ether
(AGE) [1]

Bisphenol A Diglycidyl Ether
(DGEBA) [2]

Phenyl Glycidyl
Ether (PGE) [2]

Chemical
Structure

Bifunctional: Epoxide
ring & alkene group [1]

Polyfunctional epoxide mixture
(monomer to tetramer) [2]

Monofunctional
epoxide [2]

Appearance Colorless liquid [1] Medium viscosity liquid (typical
commercial form) [2]

Colorless liquid [2]

Molecular
Weight

114.144 g·mol⁻¹ [1] Not specified for pure
monomer

Not specified

Density 0.97 g/mL at 20°C [1] Not specified 1.1092 at 20°C [2]

Boiling Point 154°C [1] Not specified 245°C [2]

Solubility in
Water

14% at 20°C [1] Not specified Nearly insoluble
(0.24%) [2]
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Property
Allyl Glycidyl Ether
(AGE) [1]

Bisphenol A Diglycidyl Ether
(DGEBA) [2]

Phenyl Glycidyl
Ether (PGE) [2]

Vapor
Pressure

2 mmHg at 20°C [1] Not specified 0.01 mmHg at 25°C

[2]

Reactivity Epoxide ring; Alkene

group [1]

Epoxide rings [2] Epoxide ring [2]

Reactivity and Applications

The bifunctional nature of Allyl Glycidyl Ether gives it a unique and versatile reactivity profile, which is

summarized in the diagram below.

Allyl Glycidyl Ether (AGE)

Epoxide Ring-Opening Polymerization

Anionic/Catalytic

Radical Polymerization
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Hydrosilylation
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Lithium-ion Battery Electrolytes Block Copolymers for Drug Delivery
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The key feature of AGE is that the epoxide and alkene groups can be reacted selectively, allowing for the

sequential construction of complex polymer architectures [1].
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As a Reactive Modifier: In epoxy resin systems, monofunctional glycidyl ethers like PGE and AGE

act as "chain stoppers." They reduce viscosity during processing and control cross-linking density by
reacting with the resin's hydroxyl groups, which fine-tunes the final material's mechanical properties

[2].
Synthetic Pathway to Allyloxy Propanol Derivatives: The reaction of arenediazonium

tetrafluoroborates with 3-(allyloxy)propane-1,2-diol in the presence of thiocyanates yields 3-(3-aryl-
2-thiocyanatopropoxy)propane-1,2-diols. This demonstrates how an allyloxy-propanol structure can

be functionalized, though the presence of hydroxy groups was noted to render the molecule less
reactive than allyl derivatives without such groups [3].

Toxicity and Safety Considerations

Handling these compounds requires caution due to their reactive nature and associated health risks.

Allyl Glycidyl Ether (AGE): Classified as poisonous and a mild irritant, with hazards including
potential skin and respiratory sensitization [1]. The National Institute for Occupational Safety and

Health (NIOSH) recommends a exposure limit of 5 ppm (TWA) [1].
Phenyl Glycidyl Ether (PGE): Has been shown to form adducts with DNA and hemoglobin, which is

a mechanism linked to its genotoxicity and carcinogenicity [4].
General Reactivity: As epoxides, glycidyl ethers are highly reactive with nucleophiles, including

those in proteins and nucleic acids. This reactivity is the basis for their toxicity [2].

Suggested Experimental Protocols for Comparison

To objectively compare the reactivity of allyloxy propanols and glycidyl ethers, you could adapt the

following methodologies from the literature. The workflow for such a comparative study is outlined below.
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1. Polymerization Kinetics

In situ ¹H NMR Kinetics

2. Thermo-Responsive Behavior

Turbidimetry & ¹H NMR

3. Adduct Formation & Dosimetry

Chromatography & Mass Spectrometry

Determine reactivity ratios & mechanism Measure Cloud Point (Tcp) Quantify Hb/DNA adducts
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1. Polymerization Kinetics via In situ ¹H NMR [5]

Objective: Determine reactivity ratios and understand copolymer microstructure.
Method: Conduct anionic ring-opening copolymerization (AROP) of the glycidyl ether with another

monomer (e.g., Ethoxy ethyl glycidyl ether) in a deuterated solvent directly in an NMR tube. Monitor
the consumption of monomers in real-time by tracking the disappearance of characteristic proton

signals (e.g., epoxide rings). Use this data to calculate reactivity ratios, which indicate whether the
copolymer formed is random, alternating, or block-like.

2. Analysis of Thermo-Responsive Behavior [5]

Objective: Compare the functional performance of resulting copolymers.
Method:

Turbidimetry: Prepare aqueous solutions of the synthesized polymers and place them in a
temperature-controlled UV/Vis spectrometer. Measure the transmittance of light (e.g., at 500

nm) while gradually increasing the temperature. The cloud point temperature (Tcp) is defined as
the temperature at which transmittance drops to 50%.

Temperature-dependent ¹H NMR: For greater accuracy, record ¹H NMR spectra of the
polymer in D₂O at increasing temperatures. The disappearance of polymer proton signals as

temperature passes the Tcp provides a molecular-level confirmation of phase separation.

3. Adduct Formation & Dosimetry Studies [4]

Objective: Quantify and compare the alkylating potential and genotoxic risk.

Method: Treat biological molecules like hemoglobin (Hb) or 2'-deoxynucleosides with the test
compounds. Isolate the formed adducts using techniques like high-performance liquid

chromatography (HPLC). Identify and quantify the specific adducts using mass spectrometry (MS)
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and nuclear magnetic resonance (NMR) spectroscopy. The level of adduct formation serves as a

direct measure of the compound's reactivity with biological nucleophiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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